Cas no 40349-50-6 (3-(2,5-Dioxo-2,5-dihydro-pyrrol-1-yl)-benzoic acid methyl ester)

• Product Name: 3-(2,5-Dioxo-2,5-dihydro-pyrrol-1-yl)-benzoic acid methyl ester
• CAS No: 40349-50-6
• MF: C₁₂H₉NO₄
• MW: 231.204163312912
• CID: 326830
• PubChem ID: 1520820
• Update Time: 2025-04-19

3-(2,5-Dioxo-2,5-dihydro-pyrrol-1-yl)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate
• 3-(2,5-DIOXO-2,5-DIHYDRO-PYRROL-1-YL)-BENZOIC ACID METHYL ESTER
• Benzoic acid,3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, methyl ester
• methyl 3-(2,5-dioxopyrrol-1-yl)benzoate
• 40349-50-6
• CBMicro_003465
• AKOS000296057
• CB05201
• MFCD01142092
• DTXSID30364081
• CS-0452171
• BIM-0003422.P001
• Methyl3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate
• SMSF0018974
• 3-(2,5-Dioxo-2,5-dihydro-pyrrol-1-yl)-benzoic acid methyl ester

• Inchi： 1S/C12H9NO4/c1-17-12(16)8-3-2-4-9(7-8)13-10(14)5-6-11(13)15/h2-7H,1H3
• InChI Key： HHHLXNRBOUEEGV-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1C1C=CC=C(C(=O)OC)C=1)=O

Computed Properties

• Exact Mass: 231.05300
• Monoisotopic Mass: 231.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 396.7±25.0 °C at 760 mmHg
• Flash Point: 193.7±23.2 °C
• Refractive Index: 1.607
• PSA: 63.68000
• LogP: 0.96760
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(2,5-Dioxo-2,5-dihydro-pyrrol-1-yl)-benzoic acid methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives